Cas no 1118787-00-0 (2-{(2-Chlorophenyl)methylamino}propan-1-ol)

• Product Name: 2-{(2-Chlorophenyl)methylamino}propan-1-ol
• CAS No: 1118787-00-0
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 4572196
• PubChem ID: 42962220
• Update Time: 2025-05-25

2-{(2-Chlorophenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[(2-chlorophenyl)methyl]amino}propan-1-ol
• 2-([(2-chlorophenyl)methyl]amino)propan-1-ol
• G43651
• CS-0248965
• 1118787-00-0
• EN300-42015
• AB01002298-01
• DTXSID801258622
• 2-[(2-chlorophenyl)methylamino]propan-1-ol
• 2-[[(2-Chlorophenyl)methyl]amino]-1-propanol
• J-002652
• Z425448346
• AKOS009531501
• 2-{(2-Chlorophenyl)methylamino}propan-1-ol

• Inchi： 1S/C10H14ClNO/c1-8(7-13)12-6-9-4-2-3-5-10(9)11/h2-5,8,12-13H,6-7H2,1H3
• InChI Key： YEZLLBZQPKTYAA-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=CC=C1Cl)C

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(2-Chlorophenyl)methylamino}propan-1-ol

Introduction to 2-{(2-Chlorophenyl)methylamino}propan-1-ol (CAS No. 1118787-00-0)

2-{(2-Chlorophenyl)methylamino}propan-1-ol is a chemical compound with the CAS registry number 1118787-00-0. This compound belongs to the class of secondary alcohols and contains a chlorine atom as part of its structure. The molecule consists of a propane backbone with a hydroxyl group (-OH) at the first carbon and an amino group (-NH-) attached to the second carbon, which is further connected to a 2-chlorophenyl group. This unique structure makes it a versatile compound with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-{(2-Chlorophenyl)methylamino}propan-1-ol involves several steps, typically starting with the preparation of the corresponding chloroarene derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. Researchers have also explored the use of microwave-assisted reactions to accelerate the process, which has shown promising results in terms of reaction time and product purity.

In terms of physical properties, 2-{(2-Chlorophenyl)methylamino}propan-1-ol is a white crystalline solid with a melting point of approximately 65°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. The compound's stability under various conditions has been thoroughly investigated, revealing that it is stable under normal storage conditions but may undergo degradation under strong acidic or basic conditions.

One of the most significant applications of 2-{(2-Chlorophenyl)methylamino}propan-1-ol is in the field of drug discovery. Its structure allows for easy functionalization, making it an ideal candidate for modifying pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have focused on its potential as a building block for developing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

The compound has also found applications in agrochemicals, particularly as an intermediate in the synthesis of pesticides and herbicides. Its ability to form stable complexes with metal ions has led to its use in formulations that enhance the efficacy of agricultural chemicals while reducing their environmental impact.

From a research perspective, 2-{(2-Chlorophenyl)methylamino}propan-1-ol has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into its molecular interactions and reactivity under different conditions. Additionally, computational chemistry methods have been employed to predict its electronic properties and reactivity, further aiding in its optimization for specific applications.

In conclusion, 2-{(2-Chlorophenyl)methylamino}propan-1-ol (CAS No. 1118787-00-0) is a multifaceted compound with a wide range of potential uses across various industries. Its unique structure and versatile properties make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.